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Compound of Interest

Compound Name: Nona-1,8-dien-5-one

Cat. No.: B3178740

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance on the safe handling, personal
protective equipment (PPE), and disposal of Nona-1,8-dien-5-one. Adherence to these
procedures is critical to ensure personnel safety and regulatory compliance in the laboratory
environment.

Hazard Summary

Nona-1,8-dien-5-one is classified as a combustible liquid that can cause skin and eye irritation,
and may lead to respiratory irritation.[1] Proper handling and the use of appropriate personal
protective equipment are mandatory to mitigate these risks.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling Nona-1,8-dien-5-one,
categorized by the level of protection.
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PPE Category Item Specifications

Nitrile or neoprene gloves are

suitable for incidental contact.
Hand Protection Chemical-resistant gloves For prolonged or immersive

contact, butyl rubber or Viton™

gloves should be considered.

Must be worn at all times in the

o laboratory. A face shield should
) Safety glasses with side ) N
Eye and Face Protection ) be worn in addition to goggles
shields or Goggles ) o )
when there is a significant risk

of splashing.

A flame-resistant lab coat is
Skin and Body Protection Laboratory coat recommended. Ensure it is
fully buttoned.

A respirator with organic vapor
cartridges is required when
) ) ] working outside of a certified
Respiratory Protection NIOSH-approved respirator ) ]
chemical fume hood or in

poorly ventilated areas.[2][3][4]
[516]

Operational Plan: Step-by-Step Handling
Procedures

1. Engineering Controls:

o Always handle Nona-1,8-dien-5-one inside a certified chemical fume hood to minimize the
inhalation of vapors.[7]

e Ensure that an eyewash station and safety shower are readily accessible and have been
recently tested.

2. Safe Handling Practices:
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» Avoid direct contact with skin and eyes.

e Do not heat the substance with an open flame.[7] Use a heating mantle, sand bath, or other
controlled heating source.

o Keep containers tightly closed when not in use to prevent the release of vapors.[8]
e Ground and bond containers when transferring large volumes to prevent static discharge.
3. Storage:

» Store Nona-1,8-dien-5-one in a cool, dry, and well-ventilated area away from heat, sparks,
and open flames.[8][9]

o Keep it segregated from strong oxidizing agents and other incompatible materials.[8]
o Use a designated and clearly labeled flammable liquids storage cabinet.[10]
Disposal Plan

1. Waste Collection:

e Collect all Nona-1,8-dien-5-one waste, including contaminated materials like gloves and
paper towels, in a dedicated, properly labeled hazardous waste container.

e The container must be made of a material compatible with the chemical and have a secure,
tight-fitting lid.[11]

2. Waste Segregation:

¢ Do not mix Nona-1,8-dien-5-one waste with other waste streams. Keep it separate from
non-hazardous and other types of chemical waste.[12]

3. Final Disposal:

» Dispose of the hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company.[12][13]
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» Never dispose of Nona-1,8-dien-5-one down the drain or in regular trash.[11]

Experimental Workflow for Safe Handling

Workflow for Safe Handling of Nona-1,8-dien-5-one
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Caption: This diagram outlines the procedural flow for safely handling Nona-1,8-dien-5-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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